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Compound of Interest

Compound Name: 4-Fluoro-2-methylbenzyl bromide

Cat. No.: B1308044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical document provides a concise overview of the available physical properties of 4-
Fluoro-2-methylbenzyl bromide, a key intermediate in various synthetic applications. Due to

the limited availability of direct experimental data for this specific compound, this guide also

includes information on closely related isomers and analogs to provide a comparative context.

Furthermore, a detailed, plausible synthetic protocol for its preparation via a well-established

chemical transformation is presented, accompanied by a logical workflow diagram.

Physical Properties
Direct experimental data for the melting and boiling points of 4-Fluoro-2-methylbenzyl
bromide (CAS No. 862539-91-1) are not readily available in the surveyed literature. However,

data for isomeric and structurally similar compounds can provide valuable estimations for

handling and reaction setup.
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Compound
CAS
Number

Molecular
Formula

Melting
Point (°C)

Boiling
Point (°C)

Pressure
(Torr)

4-Fluoro-2-

methylbenzyl

bromide

862539-91-1 C₈H₈BrF
Data not

available

Data not

available
-

2-Fluoro-4-

methylbenzyl

bromide

118745-63-4 C₈H₈BrF
Data not

available
97 - 101 15

4-Bromo-2-

fluorobenzyl

bromide

76283-09-5 C₇H₅Br₂F 33.0 - 39.0
Data not

available
-

Table 1: Physical Properties of 4-Fluoro-2-methylbenzyl bromide and Related Compounds.

Synthetic Protocol: Plausible Route via Wohl-Ziegler
Bromination
The synthesis of 4-Fluoro-2-methylbenzyl bromide can be logically achieved through the

benzylic bromination of 4-fluoro-2-methyltoluene. A standard and effective method for this

transformation is the Wohl-Ziegler reaction, which utilizes N-bromosuccinimide (NBS) as the

bromine source and a radical initiator.

Reaction:

4-Fluoro-2-methyltoluene → 4-Fluoro-2-methylbenzyl bromide

Reagents and Materials:

4-Fluoro-2-methyltoluene

N-Bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) as a radical initiator
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Carbon tetrachloride (CCl₄) or a suitable alternative solvent (e.g., acetonitrile,

trifluorotoluene)

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer

Apparatus for filtration (e.g., Buchner funnel)

Apparatus for solvent removal (e.g., rotary evaporator)

Standard glassware for workup

Experimental Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-fluoro-2-methyltoluene in a suitable solvent (e.g., carbon

tetrachloride).

Addition of Reagents: To this solution, add a stoichiometric equivalent of N-

bromosuccinimide (NBS) and a catalytic amount of a radical initiator such as AIBN or

benzoyl peroxide.

Reaction Conditions: The reaction mixture is heated to reflux with vigorous stirring. The

reaction can be initiated by the application of heat or by irradiation with a UV lamp, which

facilitates the homolytic cleavage of the initiator.

Monitoring the Reaction: The progress of the reaction can be monitored by observing the

consumption of NBS, which is denser than CCl₄ and will be consumed, while the by-product,

succinimide, is less dense and will float on the surface of the solvent upon completion.

Workup: Once the reaction is complete, the mixture is cooled to room temperature. The

succinimide by-product is removed by filtration.
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Purification: The solvent is removed from the filtrate under reduced pressure using a rotary

evaporator. The resulting crude 4-Fluoro-2-methylbenzyl bromide can be further purified

by vacuum distillation or recrystallization, if applicable, to yield the final product.

Logical Synthesis Workflow
The following diagram illustrates the logical progression from a common starting material to the

target compound, 4-Fluoro-2-methylbenzyl bromide.
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Caption: Plausible synthetic pathway to 4-Fluoro-2-methylbenzyl bromide.

To cite this document: BenchChem. [Technical Guide: Physicochemical and Synthetic
Aspects of 4-Fluoro-2-methylbenzyl bromide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1308044#physical-properties-of-4-fluoro-2-
methylbenzyl-bromide-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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